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Compound of Interest

Compound Name: Deltorphin I

Cat. No.: B058414 Get Quote

For researchers, scientists, and professionals in drug development, ensuring rigorous safety

protocols and proper chemical handling is fundamental. This guide delivers crucial, immediate

safety and logistical information for the proper disposal of Deltorphin I, a potent and selective

δ-opioid receptor agonist. Adherence to these procedures is vital for protecting laboratory

personnel and the environment.

Deltorphin I is a powerful peptide-based opioid, and its handling and disposal require a

conservative approach that aligns with best practices for potent pharmaceutical compounds

and research chemicals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required.

Respiratory Protection: In case of dust formation from the lyophilized powder, use a dust

respirator.
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In the event of accidental exposure, follow these first-aid measures immediately[1]:

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate medical attention.

Skin Contact: Remove contaminated clothing instantly. Wash the affected area with soap and

plenty of water. Consult a doctor.

Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately.

Disposal of Deltorphin I
Given that specific disposal guidelines for Deltorphin I from regulatory bodies are not readily

available, a cautious approach consistent with the disposal of potent research chemicals is

mandatory[2].

For cleaning equipment and surfaces contaminated with Deltorphin I, a two-step

decontamination process is recommended[3]:

Enzymatic Cleaner: Use a potent enzymatic detergent, such as SBCleaner at 1% (m/v), to

break down the peptide. This can be poured directly on surfaces or used to soak

contaminated labware. For more critical applications, an ultrasonic cleaner with the

enzymatic solution can be used.

Sodium Hypochlorite: Following the enzymatic cleaning, use a 6% sodium hypochlorite

solution (bleach) to ensure complete decontamination. Rinse thoroughly with water as the

final step.

Small Quantities (e.g., rinsing of glassware):

Rinse the container three times with a suitable solvent (e.g., methanol or ethanol).

Collect the solvent rinsate in a properly labeled hazardous waste container. The container

should be clearly marked as "Hazardous Waste" and include the full chemical name

"Deltorphin I" and the solvent used[2].
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Bulk Quantities (expired or unused):

Do not dispose of down the drain or in regular trash[2].

The primary and recommended method is to arrange for disposal through a licensed

hazardous waste disposal service.

If a hazardous waste service is not immediately available and institutional Environmental

Health and Safety (EHS) guidelines permit, the following procedure for non-DEA controlled

research compounds can be considered[2][4]:

Mix the Deltorphin I (without crushing tablets or capsules if applicable) with an

unpalatable substance such as dirt, cat litter, or used coffee grounds.

Place this mixture in a sealed plastic bag or container to prevent leakage.

Dispose of the sealed container in the household or laboratory trash.

For the original container, ensure all personal or sensitive information on the label is

scratched out before recycling or disposing of it.

Data Presentation
The following table summarizes the key properties of Deltorphin I.
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Property Value

Chemical Name [D-Ala2]-Deltorphin I

Synonyms Deltorphin C, Deltophin 1

CAS Number 122752-15-2[5][6]

Molecular Formula C37H52N8O10[5][6]

Molecular Weight 768.87 g/mol [5]

Purity ≥98%[5]

Appearance White to off-white powder[5]

Solubility Soluble in 20% formic acid (1 mg/mL)[5]

Storage Temperature -20°C[5]

Experimental Protocols & Visualizations
Deltorphin I Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Deltorphin I.
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Start: Deltorphin I Disposal

Assess Quantity of Deltorphin I Waste

Small Residual Quantities Bulk / Unused Quantities

Rinse Glassware 3x with Solvent (e.g., Ethanol)

Contact Environmental Health & Safety (EHS) for Hazardous Waste Pickup

Alternative (if permitted by EHS):
Mix with unpalatable substance (cat litter, coffee grounds)

If EHS permits alternative

Collect Rinsate in Labeled Hazardous Waste Container

End: Disposal Complete

Place mixture in a sealed plastic bag

Dispose of in regular trash

Click to download full resolution via product page

Caption: A workflow diagram illustrating the decision-making process for the disposal of

Deltorphin I.

Deltorphin I Mechanism of Action: δ-Opioid Receptor
Signaling
Deltorphin I is a potent agonist for the δ-opioid receptor (DOR), which is a G-protein coupled

receptor (GPCR). The diagram below illustrates the canonical signaling pathway initiated by the

binding of an agonist like Deltorphin I.
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Caption: The signaling pathway of the δ-opioid receptor activated by Deltorphin I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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